Cas no 119690-81-2 (3-amino-5-hydroxybenzoic Acid)
3-amino-5-hydroxybenzoic Acid structure
Product Name:3-amino-5-hydroxybenzoic Acid
CAS No:119690-81-2
MF:C7H7NO3
MW:153.135381937027
CID:1208662
PubChem ID:127115
Update Time:2025-04-20
3-amino-5-hydroxybenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-5-hydroxybenzoic Acid
- AB29674
- 119690-81-2
- AMY22879
- PD166923
- QPEJHSFTZVMSJH-UHFFFAOYSA-N
- 3-Amino-5-hydroxybenzoicAcid
- 3-hydroxy-5-aminobenzoic acid
- AC-2634
- Q27110106
- Z1198170625
- SCHEMBL571808
- UJU6MLE7KP
- DTXSID20226947
- A865562
- 3-Ahba
- CHEBI:29507
- CS-0113071
- EN300-113502
- SY002353
- AHBA
- 76045-71-1
- MFCD06797571
- AS-31231
- AKOS005257914
- Benzoic acid, 3-amino-5-hydroxy-
- DB-018515
- 5-Amino-3-hydroxybenzoic acid
- 3-amino-5-hydoxybenzoic acid
- 3-amino-5-hydroxy-benzoic acid
-
- Inchi: 1S/C7H7NO3/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,9H,8H2,(H,10,11)
- InChI Key: QPEJHSFTZVMSJH-UHFFFAOYSA-N
- SMILES: OC1C=C(C=C(C(=O)O)C=1)N
Computed Properties
- Exact Mass: 153.042593085g/mol
- Monoisotopic Mass: 153.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 83.6Ų
3-amino-5-hydroxybenzoic Acid Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
119690-81-2 (3-amino-5-hydroxybenzoic Acid) Related Products
- 76045-71-1(3-Amino-5-hydroxybenzoic acid)
- 74165-74-5(3-Amino-5-methoxybenzoic acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk